molecular formula C17H27ClN2O B12730934 1H-Azepine-1-acetamide, hexahydro-N-(2,4,6-trimethylphenyl)-, monohydrochloride CAS No. 118564-51-5

1H-Azepine-1-acetamide, hexahydro-N-(2,4,6-trimethylphenyl)-, monohydrochloride

Cat. No.: B12730934
CAS No.: 118564-51-5
M. Wt: 310.9 g/mol
InChI Key: LUWMGRDFLACVSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1H-Azepine-1-acetamide, hexahydro-N-(2,4,6-trimethylphenyl)-, monohydrochloride is a chemical compound with the molecular formula C17H26N2O·HCl.

Preparation Methods

The synthesis of 1H-Azepine-1-acetamide, hexahydro-N-(2,4,6-trimethylphenyl)-, monohydrochloride involves several steps. The synthetic routes typically include the reaction of azepine derivatives with acetamide and trimethylphenyl groups under controlled conditions. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1H-Azepine-1-acetamide, hexahydro-N-(2,4,6-trimethylphenyl)-, monohydrochloride undergoes various chemical reactions, including:

Scientific Research Applications

1H-Azepine-1-acetamide, hexahydro-N-(2,4,6-trimethylphenyl)-, monohydrochloride has a wide range of scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.

    Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1H-Azepine-1-acetamide, hexahydro-N-(2,4,6-trimethylphenyl)-, monohydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to fully elucidate the molecular targets and pathways involved .

Comparison with Similar Compounds

1H-Azepine-1-acetamide, hexahydro-N-(2,4,6-trimethylphenyl)-, monohydrochloride can be compared with other similar compounds, such as:

    1H-Azepine-1-acetamide derivatives: These compounds share a similar core structure but differ in their substituents, leading to variations in their properties and applications.

    Hexahydro-N-(2,4,6-trimethylphenyl) derivatives:

Properties

CAS No.

118564-51-5

Molecular Formula

C17H27ClN2O

Molecular Weight

310.9 g/mol

IUPAC Name

2-(azepan-1-yl)-N-(2,4,6-trimethylphenyl)acetamide;hydrochloride

InChI

InChI=1S/C17H26N2O.ClH/c1-13-10-14(2)17(15(3)11-13)18-16(20)12-19-8-6-4-5-7-9-19;/h10-11H,4-9,12H2,1-3H3,(H,18,20);1H

InChI Key

LUWMGRDFLACVSV-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)C)NC(=O)CN2CCCCCC2)C.Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.